Cas no 2172144-41-9 (1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid
• CAS No: 2172144-41-9
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6484543
• PubChem ID: 165547491
• Update Time: 2025-05-23

1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid
• EN300-1518490
• 1-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}methyl)cyclobutane-1-carboxylic acid
• 2172144-41-9

• Inchi： 1S/C28H26N2O5/c31-25(29-17-28(26(32)33)14-5-15-28)18-10-12-19(13-11-18)30-27(34)35-16-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-13,24H,5,14-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZBNFVYSDPIMJKT-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(C2C=CC(=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid

1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2172144-41-9, known as 1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmaceuticals, materials science, and biotechnology.

Cyclobutane is a key structural component of this compound, contributing to its stability and reactivity. The cyclobutane ring is further substituted with a carboxylic acid group, which enhances its ability to participate in various chemical reactions, including esterification and amidation. The presence of a fluorenylmethoxycarbonyl (Fmoc) group adds another layer of functionality, as Fmoc is widely recognized for its role as a protecting group in peptide synthesis. This makes the compound highly versatile in applications requiring precise control over molecular interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and click chemistry strategies to construct the molecule with high precision. These methods not only improve the yield but also reduce the environmental impact of the synthesis process, aligning with the growing demand for sustainable chemical practices.

The Fmoc group in this compound plays a pivotal role in modulating its reactivity and solubility. Studies have shown that the Fmoc moiety can significantly influence the pharmacokinetic properties of molecules, making it an attractive feature for drug development. Moreover, the phenylformamido group introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors.

One of the most promising applications of this compound lies in its potential as a bioconjugate. By leveraging its functional groups, researchers can attach it to biomolecules like proteins and nucleic acids, facilitating studies on molecular recognition and drug delivery systems. Recent research has demonstrated its utility in creating stable bioconjugates with enhanced stability and targeting capabilities.

In terms of materials science, this compound exhibits interesting mechanical properties due to its rigid cyclobutane core. It has been explored as a building block for advanced polymers and materials with tailored mechanical resilience. The integration of such molecules into polymer networks could pave the way for innovative materials with applications in electronics, healthcare, and aerospace industries.

The synthesis of this compound involves a series of carefully designed steps to ensure high purity and structural integrity. Key steps include the formation of the Fmoc derivative, followed by selective protection/deprotection strategies to install the desired functional groups. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the final product.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of such compounds. Researchers are investigating how this molecule interacts with environmental conditions and microbial communities to assess its biodegradability. This information is crucial for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 1-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)cyclobutane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, functional groups, and synthesis methods make it a valuable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future technologies.